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Compound of Interest

Compound Name: Hexamethylphosphoramide-d18

Cat. No.: B1605895

An In-depth Technical Guide to
Hexamethylphosphoramide-d18

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Hexamethylphosphoramide-d18
(HMPA-d18), a deuterated analog of the polar aprotic solvent Hexamethylphosphoramide
(HMPA). This document details its chemical and physical properties, applications in research
and development, and provides an exemplary experimental protocol.

Core Data Presentation

Hexamethylphosphoramide-d18 is primarily utilized as an internal standard in nuclear
magnetic resonance (NMR) spectroscopy and as a solvent in organic synthesis. Its deuteration
makes it particularly valuable for mechanistic studies and quantitative analysis.
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Identifier Value Source(s)

) tris[di(2H3)methylamido]phosp )
Chemical Name _ General Chemical Knowledge
horus oxide

Hexamethylphosphortriamide- )
Synonyms General Chemical Knowledge
d18, Perdeutero-HMPA

CAS Number 51219-90-0 General Chemical Knowledge
Molecular Formula CeD1sN3OP General Chemical Knowledge
Molecular Weight 197.31 g/mol General Chemical Knowledge

Applications in Research and Development

Hexamethylphosphoramide-d18 serves as a crucial tool in various scientific disciplines due
to its unique properties.

 NMR Spectroscopy: Its primary application is as an internal standard for quantitative NMR
(gQNMR) due to its distinct signal that does not overlap with many analytes. It is also used as
a co-solvent system, for instance with DMSO-d6, to enhance the swelling and mobility of
biomass samples, which improves the structural analysis by NMR.

o Organic Synthesis: As a deuterated polar aprotic solvent, HMPA-d18 is used in mechanistic
studies of organic reactions. The deuterium labeling allows for the tracing of reaction
pathways and the study of kinetic isotope effects.

o Metabolic Studies: In drug metabolism studies, deuterated compounds like HMPA-d18 are
used as internal standards for the quantification of the parent drug and its metabolites by
mass spectrometry. The non-deuterated form, HMPA, is known to undergo cytochrome P-
450-mediated N-demethylation.

Metabolic Pathway of Hexamethylphosphoramide

The metabolic pathway of the non-deuterated Hexamethylphosphoramide (HMPA) is an
important consideration, particularly in toxicological and drug development contexts. HMPA is
metabolized in the liver by cytochrome P450 enzymes through a process of N-demethylation.
This metabolic activation is believed to be linked to its carcinogenic properties.
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 To cite this document: BenchChem. [Hexamethylphosphoramide-d18 CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605895#hexamethylphosphoramide-d18-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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